Cas no 338411-89-5 ((3-(2-CHLOROPHENYL)-5-(2-[3-(2-CHLOROPHENYL)-4-MORPHOLINOISOXAZOLO[4,5-C]PYRIDIN-7-YL]VINYL)-4-ISOXAZOLYL)(MORPHOLINO)METHANONE)

• Product Name: (3-(2-CHLOROPHENYL)-5-(2-[3-(2-CHLOROPHENYL)-4-MORPHOLINOISOXAZOLO[4,5-C]PYRIDIN-7-YL]VINYL)-4-ISOXAZOLYL)(MORPHOLINO)METHANONE
• CAS No: 338411-89-5
• MF: C₃₂H₂₇Cl₂N₅O₅
• MW: 632.493285417557
• CID: 5940674
• PubChem ID: 5786695
• Update Time: 2023-11-23

(3-(2-CHLOROPHENYL)-5-(2-[3-(2-CHLOROPHENYL)-4-MORPHOLINOISOXAZOLO[4,5-C]PYRIDIN-7-YL]VINYL)-4-ISOXAZOLYL)(MORPHOLINO)METHANONE Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-chlorophenyl)-7-[(E)-2-[3-(2-chlorophenyl)-4-(morpholine-4-carbonyl)-1,2-oxazol-5-yl]ethenyl]-[1,2]oxazolo[4,5-c]pyridin-4-yl]morpholine
• (3-(2-CHLOROPHENYL)-5-(2-[3-(2-CHLOROPHENYL)-4-MORPHOLINOISOXAZOLO[4,5-C]PYRIDIN-7-YL]VINYL)-4-ISOXAZOLYL)(MORPHOLINO)METHANONE
• Methanone, [3-(2-chlorophenyl)-5-[2-[3-(2-chlorophenyl)-4-(4-morpholinyl)isoxazolo[4,5-c]pyridin-7-yl]ethenyl]-4-isoxazolyl]-4-morpholinyl-
• (3-(2-chlorophenyl)-5-{2-[3-(2-chlorophenyl)-4-morpholinoisoxazolo[4,5-c]pyridin-7-yl]vinyl}-4-isoxazolyl)(morpholino)methanone
• [3-(2-chlorophenyl)-5-[(E)-2-[3-(2-chlorophenyl)-4-morpholin-4-yl-[1,2]oxazolo[4,5-c]pyridin-7-yl]ethenyl]-1,2-oxazol-4-yl]-morpholin-4-ylmethanone
• 3K-050
• 338411-89-5
• AKOS005088419

• Inchi： 1S/C32H27Cl2N5O5/c33-23-7-3-1-5-21(23)28-26(32(40)39-13-17-42-18-14-39)25(43-36-28)10-9-20-19-35-31(38-11-15-41-16-12-38)27-29(37-44-30(20)27)22-6-2-4-8-24(22)34/h1-10,19H,11-18H2
• InChI Key： PMIQBSVVLXDAAO-UHFFFAOYSA-N
• SMILES： C(C1=C(C=CC2=CN=C(N3CCOCC3)C3C(C4=CC=CC=C4Cl)=NOC=32)ON=C1C1=CC=CC=C1Cl)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 631.1389244g/mol
• Monoisotopic Mass: 631.1389244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 889.5±65.0 °C(Predicted)
• pka: 4.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines